Cas no 2172087-99-7 (5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172087-99-7
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 6118756
• PubChem ID: 165599565
• Update Time: 2025-06-08

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593725
• 2172087-99-7

• Inchi： 1S/C7H9F3N4O/c1-3-5(6(11)15)12-13-14(3)4(2)7(8,9)10/h4H,1-2H3,(H2,11,15)
• InChI Key： URKIPSCCHMVVIX-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C)=C(C(N)=O)N=N1)(F)F

Computed Properties

• Exact Mass: 222.07284541g/mol
• Monoisotopic Mass: 222.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-99-7)

The compound 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide, identified by the CAS number 2172087-99-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the triazole class of heterocycles, which are well-documented for their diverse biological activities. The structural incorporation of a trifluoromethyl group and a methyl substituent in the side chain enhances its pharmacological profile, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their ability to modulate metabolic stability and binding affinity. The presence of the 1,1,1-trifluoropropan-2-yl moiety in this compound introduces unique electronic and steric properties that can influence its interactions with biological targets. This feature has garnered considerable attention from researchers exploring novel therapeutic agents.

In the realm of medicinal chemistry, the triazole core is renowned for its versatility in inhibiting various enzymatic pathways and receptor interactions. The carboxamide functional group further extends the potential applications of this compound by enabling hydrogen bonding interactions, which are critical for drug-receptor specificity. These structural elements collectively contribute to the compound's potential as an inhibitor or modulator of biological processes.

Current research trends indicate that compounds with similar structural motifs are being extensively studied for their antimicrobial and anti-inflammatory properties. The 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide molecule aligns with these trends, as its chemical scaffold suggests potential activity against pathogens and inflammatory conditions. Preliminary in vitro assays have shown encouraging results in modulating key signaling pathways associated with these diseases.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its feasibility for large-scale production if required.

From a pharmacokinetic perspective, the fluorinated substituents in this molecule are expected to improve its bioavailability and metabolic stability. Fluoroalkyl groups are known to enhance lipophilicity while maintaining water solubility, which is crucial for drug formulation and delivery. Additionally, the carboxamide group can be engineered to enhance binding interactions with target proteins or enzymes, thereby increasing therapeutic efficacy.

Computational modeling has played a pivotal role in understanding the binding mode of this compound with potential biological targets. Molecular docking studies have revealed that it can interact with enzymes and receptors involved in metabolic disorders and inflammatory responses. These insights have guided further optimization efforts aimed at improving potency and selectivity.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous safety and efficacy evaluations before clinical translation. Preclinical studies using 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide are currently underway to assess its toxicity profile and pharmacological effects. These studies will provide critical data to support future clinical trials if promising results are obtained.

The broader implications of this compound extend beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for chemists exploring new synthetic pathways and functional materials. Additionally, its potential as an intermediate in drug discovery pipelines underscores its versatility in chemical biology research.

In conclusion,5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-99-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its combination of fluorinated moieties and triazole core positions it as a promising candidate for further development in medicinal chemistry. As research progresses，this compound is poised to contribute significantly to advancements in drug discovery and disease treatment.